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Compound of Interest

Compound Name: Idr-HH2

Cat. No.: B15567226

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Idr-HH2 is a synthetic immunomodulatory peptide with the amino acid sequence

VQLRIRVAVIRA-NH2.[1] It belongs to the family of innate defense regulator (IDR) peptides,

which are known to modulate the host's innate immune response.[2][3] Idr-HH2 exhibits both

immunomodulatory and antimicrobial properties, making it a subject of interest for therapeutic

development. These application notes provide detailed protocols for the preparation and

experimental use of Idr-HH2.

Physicochemical Properties and Storage
Property Value

Sequence VQLRIRVAVIRA-NH2

Molecular Formula C62H117N23O13

Molecular Weight 1392.74 g/mol

Appearance Lyophilized white powder

Storage and Stability:
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Lyophilized Powder: Store at -20°C for long-term storage. The lyophilized peptide is

generally stable for extended periods under these conditions.

In Solution: For experimental use, reconstitute the peptide in a sterile buffer (e.g., sterile

water or PBS). It is recommended to prepare stock solutions, aliquot them into single-use

volumes, and store at -20°C to avoid repeated freeze-thaw cycles. The stability of peptides in

solution is generally lower than in lyophilized form.

Experimental Protocols
Antimicrobial Activity Assay (Broth Microdilution)
This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of Idr-HH2
against various bacterial strains.

Materials:

Idr-HH2 peptide

Bacterial strains (e.g., Pseudomonas aeruginosa, Staphylococcus aureus)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Spectrophotometer

Protocol:

Prepare Bacterial Inoculum:

Culture bacteria on an appropriate agar plate overnight.

Inoculate a single colony into MHB and incubate at 37°C until the culture reaches the

logarithmic growth phase.

Dilute the bacterial suspension in MHB to a final concentration of approximately 5 x 10^5

CFU/mL.
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Prepare Idr-HH2 Dilutions:

Reconstitute Idr-HH2 in sterile water or PBS to create a stock solution.

Perform serial two-fold dilutions of the Idr-HH2 stock solution in MHB in a 96-well plate.

The final volume in each well should be 50 µL.

Inoculation:

Add 50 µL of the prepared bacterial inoculum to each well, bringing the final volume to 100

µL.

Incubation:

Incubate the plate at 37°C for 18-24 hours.

Determine MIC:

The MIC is the lowest concentration of Idr-HH2 that completely inhibits visible bacterial

growth. This can be assessed visually or by measuring the optical density at 600 nm using

a spectrophotometer.

Quantitative Data:

Bacterium MIC (µg/mL)

Pseudomonas aeruginosa 75[2]

Staphylococcus aureus 38[2]

Mycobacterium tuberculosis 15-30[4][5]

Monocyte Adhesion Assay
This assay measures the ability of Idr-HH2 to promote the adhesion of monocytes to

extracellular matrix proteins like fibronectin.

Materials:
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Idr-HH2 peptide

Monocytic cell line (e.g., THP-1) or primary human monocytes

Fibronectin

96-well black-walled, clear-bottom plates

Fluorescent dye (e.g., Calcein-AM)

Fluorescence plate reader

Protocol:

Plate Coating:

Coat the wells of a 96-well plate with fibronectin (e.g., 10 µg/mL in PBS) and incubate

overnight at 4°C.

Wash the wells with PBS to remove unbound fibronectin.

Cell Labeling:

Label monocytes with a fluorescent dye according to the manufacturer's instructions.

Treatment:

Resuspend the labeled monocytes in serum-free media.

Add Idr-HH2 to the cell suspension at various concentrations and incubate for a specified

time (e.g., 30 minutes).

Adhesion:

Add the treated monocyte suspension to the fibronectin-coated wells.

Incubate for 30-60 minutes at 37°C to allow for cell adhesion.

Washing:
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Gently wash the wells with PBS to remove non-adherent cells.

Quantification:

Measure the fluorescence of the remaining adherent cells using a fluorescence plate

reader.

Experimental Workflow for Monocyte Adhesion Assay:

Preparation

Experiment

Analysis

Coat plate with Fibronectin

Add treated cells to coated plate

Label Monocytes with Fluorescent Dye

Treat Monocytes with Idr-HH2

Incubate to allow adhesion

Wash to remove non-adherent cells

Measure Fluorescence

Click to download full resolution via product page
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Caption: Workflow for the monocyte adhesion assay.

Neutrophil Migration Assay (Boyden Chamber Assay)
This assay assesses the effect of Idr-HH2 on the migration of neutrophils towards a

chemoattractant.

Materials:

Idr-HH2 peptide

Primary human neutrophils

Chemoattractant (e.g., IL-8, fMLP)

Boyden chamber or Transwell inserts (with 3-5 µm pores)

Cell counting solution (e.g., Calcein-AM or CellTiter-Glo®)

Plate reader

Protocol:

Prepare Chemoattractant:

Add the chemoattractant to the lower chamber of the Boyden chamber.

Prepare Neutrophils:

Isolate neutrophils from fresh human blood.

Resuspend the neutrophils in assay medium.

Treat the neutrophils with different concentrations of Idr-HH2.

Initiate Migration:

Add the treated neutrophil suspension to the upper chamber of the Boyden chamber

insert.
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Incubation:

Incubate the chamber at 37°C in a 5% CO2 incubator for 1-2 hours to allow for migration.

Quantify Migration:

Remove the insert and quantify the number of neutrophils that have migrated to the lower

chamber using a cell counting solution and a plate reader.

Quantitative Data on Neutrophil Modulation:

Parameter Effect of Idr-HH2
Concentration Range
(µg/mL)

Adhesion to Endothelial Cells Enhanced 12.5 - 50

Migration Induced 12.5 - 50

Chemokine Production (IL-8) Increased 25 - 50

Signaling Pathway
Idr-HH2 has been shown to activate the Mitogen-Activated Protein Kinase (MAPK) signaling

pathway, which is crucial for its immunomodulatory effects, including chemokine production.

MAPK Signaling Pathway Activated by Idr-HH2:
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Caption: Idr-HH2 activates the MAPK signaling cascade.
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Conclusion
Idr-HH2 is a promising immunomodulatory peptide with potential therapeutic applications. The

protocols and data presented in these application notes are intended to guide researchers in

the effective experimental use of this compound. It is recommended to optimize these protocols

for specific experimental conditions and cell types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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